3-nonyl-1H-benzimidazol-2-one

• IUPAC Name: 3-nonyl-1H-benzimidazol-2-one
• InChI: InChI=1S/C16H24N2O/c1-2-3-4-5-6-7-10-13-18-15-12-9-8-11-14(15)17-16(18)19/h8-9,11-12H,2-7,10,13H2,1H3,(H,17,19)
• InChI Key: YPICXUBUJKFCNW-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCN1C2=CC=CC=C2NC1=O
• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol

Description

“3-nonyl-1H-benzimidazol-2-one” is a derivative of benzimidazole. Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. The crystal structure of “3-nonyl-1H-benzimidazol-2-one” is built up from two fused six- and five-membered rings linked to C9H19 chains.

Synthesis Analysis

The synthesis of benzimidazole derivatives like “3-nonyl-1H-benzimidazol-2-one” often involves the condensation of o-phenylenediamine with formic acid. 2-Substituted derivatives are obtained when the condensation is conducted with aldehydes in place of formic acid, followed by oxidation.

Molecular Structure Analysis

The fused-ring system of “3-nonyl-1H-benzimidazol-2-one” is essentially planar. The chain is nearly perpendicular to this plane.

Chemical Reactions Analysis

Benzimidazole, the core structure in “3-nonyl-1H-benzimidazol-2-one”, is a base. It can be deprotonated with stronger bases. The imine can be alkylated and also serves as a ligand in coordination chemistry.

Scientific Research Applications

Synthesis and Biological Applications

Benzimidazole compounds have been synthesized for various biological applications, including their interaction with DNA and cytotoxic effects against cancer cell lines. For instance, a series of new benzimidazole-containing compounds demonstrated substantial in vitro cytotoxic effects against human lung, breast, and cervical cancer cell lines. These compounds bind DNA through an intercalative mode, indicating potential applications in cancer therapy (Paul et al., 2015).

Corrosion Inhibition

Benzimidazole derivatives have shown potential as corrosion inhibitors for metals. A theoretical study highlighted their activity as corrosion inhibitors for mild steel in acidic environments, underscoring their application in protecting metals from corrosion (Obot & Obi-Egbedi, 2010).

Antimicrobial and Anticancer Agents

N-heterocyclic carbene complexes of palladium, gold, and silver with benzimidazole ligands exhibited significant antimicrobial properties, while palladium complexes showed potent anticancer activity. These findings suggest the use of benzimidazole derivatives in developing metallopharmaceutical agents for treating infections and cancer (Ray et al., 2007).

Green Synthesis and Environmental Applications

The green synthesis of benzimidazoles has been achieved using ionic liquids, presenting a more environmentally friendly approach to producing these compounds. This method supports the development of novel benzimidazole derivatives with potential applications in drug design and environmental remediation (Nikpassand & Pirdelzendeh, 2016).

Advanced Material Design

Benzimidazole derivatives have been utilized in advanced material design, such as the development of fluorescent chemosensors for metal ions. These sensors can detect aluminum ions in living cells, demonstrating applications in environmental monitoring and biomedical diagnostics (Shree et al., 2019).

Mechanism of Action

Target of Action

It is known that imidazole-containing compounds, which include benzimidazolones, have a broad range of chemical and biological properties . They are the core of many natural products such as histidine, purine, histamine, and DNA-based structures .

Mode of Action

Imidazole derivatives have been reported to show various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Action Environment

It is generally considered to be air stable .

Safety and Hazards

While specific safety and hazard information for “3-nonyl-1H-benzimidazol-2-one” is not available, benzimidazole compounds can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Benzimidazole derivatives, including “3-nonyl-1H-benzimidazol-2-one”, have potential for a wide range of biological activities. They serve as a basis for the design and synthesis of new compounds, possessing a broad spectrum of biological activity.